7-(3,4-dideoxy-6-O-(6-hydroxyhexyl)hex-3-enopyranosyl-2-ulose)theophylline
7-(3,4-dideoxy-6-O-(6-hydroxyhexyl)hex-3-enopyranosyl-2-ulose)theophylline
Brand Name:
Vulcanchem
CAS No.:
107838-98-2
VCID:
VC0026830
InChI:
InChI=1S/C19H26N4O6/c1-21-16-15(17(26)22(2)19(21)27)20-12-23(16)18-14(25)8-7-13(29-18)11-28-10-6-4-3-5-9-24/h7-8,12-13,18,24H,3-6,9-11H2,1-2H3/t13-,18-/m0/s1
SMILES:
CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C(=O)C=CC(O3)COCCCCCCO
Molecular Formula:
C19H26N4O6
Molecular Weight:
406.4 g/mol
7-(3,4-dideoxy-6-O-(6-hydroxyhexyl)hex-3-enopyranosyl-2-ulose)theophylline
CAS No.: 107838-98-2
Main Products
VCID: VC0026830
Molecular Formula: C19H26N4O6
Molecular Weight: 406.4 g/mol
| CAS No. | 107838-98-2 |
|---|---|
| Product Name | 7-(3,4-dideoxy-6-O-(6-hydroxyhexyl)hex-3-enopyranosyl-2-ulose)theophylline |
| Molecular Formula | C19H26N4O6 |
| Molecular Weight | 406.4 g/mol |
| IUPAC Name | 9-[(2S,6S)-2-(6-hydroxyhexoxymethyl)-5-oxo-2H-pyran-6-yl]-1,3-dimethylpurine-2,6-dione |
| Standard InChI | InChI=1S/C19H26N4O6/c1-21-16-15(17(26)22(2)19(21)27)20-12-23(16)18-14(25)8-7-13(29-18)11-28-10-6-4-3-5-9-24/h7-8,12-13,18,24H,3-6,9-11H2,1-2H3/t13-,18-/m0/s1 |
| Standard InChIKey | FHOFJRKDXZHSEO-UGSOOPFHSA-N |
| Isomeric SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2[C@@H]3C(=O)C=C[C@H](O3)COCCCCCCO |
| SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C(=O)C=CC(O3)COCCCCCCO |
| Canonical SMILES | CN1C2=C(C(=O)N(C1=O)C)N=CN2C3C(=O)C=CC(O3)COCCCCCCO |
| Synonyms | 7-(3,4-dideoxy-6-O-(6-hydroxyhexyl)hex-3-enopyranosyl-2-ulose)theophylline DHP-TH |
| PubChem Compound | 129985 |
| Last Modified | Nov 11 2021 |
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